Cas no 1040642-87-2 (1-(4-methylpiperidin-1-yl)-3-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}propan-1-one)

• Product Name: 1-(4-methylpiperidin-1-yl)-3-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}propan-1-one
• CAS No: 1040642-87-2
• MF: C₂₀H₂₃N₃OS
• MW: 353.481123209
• CID: 5806029
• PubChem ID: 27377033
• Update Time: 2025-07-01

1-(4-methylpiperidin-1-yl)-3-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpiperidin-1-yl)-3-(6-phenylimidazo[2,1-b][1,3]thiazol-3-yl)propan-1-one
• 1-(4-methylpiperidin-1-yl)-3-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}propan-1-one
• AKOS024507213
• F5330-0067
• 1-(4-methylpiperidin-1-yl)-3-(6-phenylimidazo[2,1-b]thiazol-3-yl)propan-1-one
• SR-01000922350-1
• SR-01000922350
• 1040642-87-2

• Inchi： 1S/C20H23N3OS/c1-15-9-11-22(12-10-15)19(24)8-7-17-14-25-20-21-18(13-23(17)20)16-5-3-2-4-6-16/h2-6,13-15H,7-12H2,1H3
• InChI Key： SJVCRJRWYSVXGF-UHFFFAOYSA-N
• SMILES： C(N1CCC(C)CC1)(=O)CCC1=CSC2=NC(C3=CC=CC=C3)=CN21

Computed Properties

• Exact Mass: 353.15618354g/mol
• Monoisotopic Mass: 353.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 65.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(4-methylpiperidin-1-yl)-3-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}propan-1-one

1-(4-Methylpiperidin-1-yl)-3-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}propan-1-one: A Comprehensive Overview

1-(4-Methylpiperidin-1-yl)-3-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}propan-1-one is a complex organic compound with the CAS number 1040642-87-2. This compound belongs to the class of heterocyclic compounds, which are widely studied in medicinal chemistry due to their potential bioactivity. The molecule features a unique combination of structural motifs, including a piperidine ring, an imidazo[2,1-b][1,3]thiazole ring system, and a ketone group. These structural elements contribute to its pharmacological properties and make it a subject of interest in drug discovery research.

The imidazo[2,1-b][1,3]thiazole core is a bicyclic structure that has been extensively studied for its ability to act as a scaffold in various bioactive molecules. Recent studies have highlighted the importance of this moiety in modulating receptor interactions and enzyme activities. For instance, researchers have reported that the presence of the imidazo[2,1-b][1,3]thiazole ring can enhance the binding affinity of compounds to G-protein coupled receptors (GPCRs), making them promising candidates for treating conditions such as inflammation and neurodegenerative diseases.

The 4-methylpiperidine substituent attached to the molecule adds another layer of complexity. Piperidine derivatives are known for their ability to improve drug solubility and permeability, which are critical factors in drug delivery. Moreover, the methyl group on the piperidine ring can influence the compound's stereochemistry and pharmacokinetics. Recent advancements in computational chemistry have allowed researchers to predict how such modifications affect the overall stability and bioavailability of the compound.

One of the most intriguing aspects of CAS No. 1040642-87-2 is its potential application in anticancer therapy. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to target specific oncogenic pathways and inhibit tumor growth. Furthermore, ongoing research is exploring its potential as a radiosensitizer, which could enhance the efficacy of radiation therapy in cancer treatment.

In addition to its therapeutic applications, CAS No. 1040642-87-2 has also been investigated for its role in diagnostic imaging. The compound's ability to fluoresce under certain conditions makes it a candidate for use in fluorescent probes for detecting specific biomarkers associated with diseases such as Alzheimer's and Parkinson's. This dual functionality underscores the versatility of this compound in both therapeutic and diagnostic contexts.

The synthesis of CAS No. 1040642-87-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported several efficient routes for synthesizing this compound, including microwave-assisted synthesis and enzymatic catalysis. These methods not only improve yield but also reduce reaction time and environmental impact.

From an environmental perspective, understanding the degradation pathways of CAS No. 1040642-87-2 is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes rapid biodegradation due to its susceptibility to microbial enzymes. This property makes it less likely to accumulate in ecosystems and poses minimal risk to aquatic life.

In conclusion, CAS No. 1040642-87-2, or 1-(4-methylpiperidin-1-yl)-3-{6-phenylimidazo[2,1-b][1,3]thiazol-3-y}propanone, represents a significant advancement in heterocyclic chemistry with diverse applications across therapeutics and diagnostics. Its unique structural features and promising biological profiles make it an attractive candidate for further research and development.